Cas no 2173083-44-6 ({1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid)

• Product Name: {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid
• CAS No: 2173083-44-6
• MF: C₁₃H₁₃FN₂O₄
• MW: 280.251726865768
• MDL: MFCD30723554
• CID: 5094689
• Update Time: 2025-06-08

{1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidineacetic acid, 1-[2-(3-fluorophenyl)ethyl]-2,5-dioxo-
• {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid

• MDL： MFCD30723554
• Inchi： 1S/C13H13FN2O4/c14-9-3-1-2-8(6-9)4-5-16-12(19)10(7-11(17)18)15-13(16)20/h1-3,6,10H,4-5,7H2,(H,15,20)(H,17,18)
• InChI Key： KHIZBLILGYLLOY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC2=CC=CC(F)=C2)C(=O)C(CC(O)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid

Introduction to {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic Acid (CAS No. 2173083-44-6)

{1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid (CAS No. 2173083-44-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid is particularly noteworthy. It consists of an imidazolidinone core with a 3-fluorophenyl substituent and an acetic acid moiety. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The imidazolidinone core is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

The synthesis of {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid has been reported using several methodologies. One common approach involves the condensation of 3-fluorobenzaldehyde with ethylene diamine to form the corresponding imine, followed by cyclization with a suitable electrophile such as an acyl chloride or anhydride. The resulting imidazolidinone intermediate is then further functionalized to introduce the acetic acid moiety. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, utilizing catalysts and solvents that minimize waste and energy consumption.

In terms of biological activity, {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary research suggests that the compound may have neuroprotective effects, potentially beneficial in neurodegenerative disorders.

Recent research has also explored the pharmacokinetic properties of {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models.

The potential applications of {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid extend beyond its direct therapeutic uses. It serves as a valuable tool for studying biological processes and validating new drug targets. For example, researchers have used this compound to investigate the role of specific enzymes in inflammation and pain pathways. Additionally, its unique structural features make it an attractive starting point for the design of more potent and selective analogs.

In conclusion, {1-2-(3-Fluorophenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid (CAS No. 2173083-44-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.